5-[(2,3-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole

• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol
• IUPAC Name: 5-[(2,3-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H18N2O3/c1-12-5-4-6-16(13(12)2)22-11-17-19-18(20-23-17)14-7-9-15(21-3)10-8-14/h4-10H,11H2,1-3H3
• InChI Key: HXSSOYJILSBSFK-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OCC2=NC(=NO2)C3=CC=C(C=C3)OC)C

Description

5-[(2,3-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of 5-[(2,3-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes that are involved in cell division and proliferation. This leads to the suppression of tumor growth and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer properties, 5-[(2,3-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole has also been found to have anti-inflammatory and antioxidant effects. These properties may contribute to the compound's potential as a therapeutic agent for other diseases, such as cardiovascular disease and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(2,3-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole in lab experiments is its relatively low toxicity compared to other anticancer agents. However, the compound has limited solubility in aqueous solutions, which may affect its efficacy in certain experiments. Additionally, further studies are needed to determine the optimal dosage and treatment regimens for this compound.

Future Directions

Future research on 5-[(2,3-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole could focus on its potential as a therapeutic agent for other diseases, such as cardiovascular disease and neurodegenerative disorders. Additionally, studies could investigate the compound's mechanism of action in more detail, as well as its interactions with other drugs and biomolecules. Finally, further research is needed to optimize the synthesis method and improve the compound's solubility for use in lab experiments.

Synthesis Methods

The synthesis of 5-[(2,3-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole involves the reaction of 2,3-dimethylphenol, 4-methoxybenzohydrazide, and formaldehyde in the presence of a catalyst such as sulfuric acid or phosphoric acid. The resulting product is then purified through a series of recrystallization steps.

Scientific Research Applications

Research on 5-[(2,3-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole has primarily focused on its potential as an anticancer agent. Studies have shown that this compound has cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer. Additionally, 5-[(2,3-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.